(Z)-2-((6-chloro-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C18H13ClO7S/c1-27(21,22)26-13-2-3-14-15(7-13)25-16(17(14)20)6-10-4-12(19)5-11-8-23-9-24-18(10)11/h2-7H,8-9H2,1H3/b16-6-
• InChI Key: BEUGTUFNCRDQBR-SOFYXZRVSA-N
• Canonical SMILES: CS(=O)(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC4=C3OCOC4)Cl)O2
• Isomeric SMILES: CS(=O)(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC4=C3OCOC4)Cl)/O2
• Molecular Formula: C18H13ClO7S
• Molecular Weight: 408.8 g/mol

Description

The compound is a complex organic molecule that contains a benzo[d][1,3]dioxin ring, a benzofuran ring, and a methanesulfonate group. Benzo[d][1,3]dioxin is a type of aromatic compound that is often found in various pharmaceuticals and natural products. Benzofuran is another type of aromatic compound that is also found in various pharmaceuticals and natural products. Methanesulfonate is a type of sulfonate, which is a group of organic compounds widely used in various industries.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be quite complex and would depend on the specific conditions and reagents used. The benzo[d][1,3]dioxin and benzofuran rings could potentially undergo various types of reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and others.

Scientific Research Applications

Synthesis and Structural Analysis

• Research has been conducted on the synthesis and structural analysis of related compounds, including the synthesis of methanesulfonates and their ring openings. These studies provide insights into the chemical structures and reactions of methanesulfonate derivatives, offering foundational knowledge for further applications in chemical synthesis and analysis (Upadhyaya et al., 1997).

Application in Drug Synthesis

• Novel processes for the preparation of 1,2-benzisoxazole-3-methanesulfonates have been described, highlighting their importance as intermediates in the synthesis of drugs such as anti-convulsants (Arava et al., 2007).

Environmental Sensing and Remediation

• Thiophene-based metal-organic frameworks (MOFs) have been constructed for luminescent sensing and pesticide removal, demonstrating the potential environmental applications of similar chemical structures in detecting and addressing pollutants (Zhao et al., 2017).

Oxidation Studies

• Studies on the oxidation of thiols by superoxide ion have contributed to understanding the chemical behavior of sulfur-containing compounds, relevant to the oxidative stability and transformation of methanesulfonate derivatives (Crank & Makin, 1984).

Sulfonation and Chemical Transformations

• Research on the sulfonation of various benzene derivatives, including the effects on methylenedioxybenzene and dihydrobenzofuran, sheds light on chemical modifications and potential applications in synthetic chemistry (Ansink & Cerfontain, 2010).

Photochemical Transformations

• The photolysis of methylsulfonyl and benzyl protected carbohydrates demonstrates the potential for photochemical methods to modify and remove protective groups, relevant for the synthesis and processing of complex organic molecules (Liu & Binkley, 1993).